Cas no 1391307-61-1 (4-amino-4-(2-bromo-3-methoxyphenyl)butanoic acid)

• Product Name: 4-amino-4-(2-bromo-3-methoxyphenyl)butanoic acid
• CAS No: 1391307-61-1
• MF: C₁₁H₁₄BrNO₃
• MW: 288.137762546539
• CID: 6268062
• PubChem ID: 117464772
• Update Time: 2025-08-03

4-amino-4-(2-bromo-3-methoxyphenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-4-(2-bromo-3-methoxyphenyl)butanoic acid
• 1391307-61-1
• EN300-1933752

• Inchi： 1S/C11H14BrNO3/c1-16-9-4-2-3-7(11(9)12)8(13)5-6-10(14)15/h2-4,8H,5-6,13H2,1H3,(H,14,15)
• InChI Key： YQRBAVOOOJEHPR-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1C(CCC(=O)O)N)OC

Computed Properties

• Exact Mass: 287.01571g/mol
• Monoisotopic Mass: 287.01571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 72.6Ų

Additional information on 4-amino-4-(2-bromo-3-methoxyphenyl)butanoic acid

4-amino-4-(2-bromo-3-methoxyphenyl)butanoic acid (CAS No. 1391307-61-1): A Comprehensive Overview

4-amino-4-(2-bromo-3-methoxyphenyl)butanoic acid, identified by its CAS number 1391307-61-1, is a significant compound in the realm of pharmaceutical and biochemical research. This molecule, featuring a unique structural configuration, has garnered attention due to its potential applications in drug development and molecular biology. The presence of both amino and carboxylic acid functional groups, coupled with a brominated and methoxylated aromatic ring, makes it a versatile intermediate for synthesizing more complex molecules.

The compound's structural framework consists of a butanoic acid backbone substituted with an amino group at the fourth carbon and a phenyl ring at the same position. The phenyl ring is further modified with a bromine atom at the second position and a methoxy group at the third position. This specific arrangement imparts unique chemical properties that make it valuable in various synthetic pathways. The 4-amino-4-(2-bromo-3-methoxyphenyl)butanoic acid structure is not only interesting from a synthetic perspective but also holds promise for its biological activity.

In recent years, there has been growing interest in exploring the pharmacological properties of compounds with similar structural motifs. The combination of an amino acid derivative and an aromatic ring with halogen substituents often leads to enhanced binding affinity to biological targets. This has spurred research into derivatives of 4-amino-4-(2-bromo-3-methoxyphenyl)butanoic acid as potential candidates for therapeutic intervention.

One of the most compelling areas of research involving this compound is its role as a precursor in the synthesis of novel bioactive molecules. Researchers have been leveraging its structural features to develop inhibitors targeting various enzymes and receptors implicated in diseases such as cancer, inflammation, and neurological disorders. The bromine and methoxy substituents on the aromatic ring provide handles for further functionalization, allowing chemists to tailor the molecule's properties to specific biological needs.

Recent studies have highlighted the compound's utility in generating small-molecule inhibitors that modulate key signaling pathways. For instance, derivatives of 4-amino-4-(2-bromo-3-methoxyphenyl)butanoic acid have been investigated for their ability to inhibit kinases, which are often overactive in cancer cells. The precise arrangement of atoms in this molecule allows for selective interactions with target proteins, making it a valuable scaffold for drug design.

The synthesis of 4-amino-4-(2-bromo-3-methoxyphenyl)butanoic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and regioselective functionalization, are often employed to construct the desired framework efficiently. The challenge lies in controlling regioselectivity and minimizing side reactions, which can complicate downstream purification processes.

In addition to its pharmaceutical applications, this compound has shown promise in material science research. Its ability to form stable complexes with other molecules makes it useful in developing novel materials with tailored properties. For example, researchers have explored its use in creating metal-organic frameworks (MOFs) and supramolecular assemblies that could have applications in catalysis, gas storage, and separation technologies.

The biological activity of 4-amino-4-(2-bromo-3-methoxyphenyl)butanoic acid has been further investigated through computational modeling and experimental validation. Molecular docking studies have revealed that this compound can interact with various biological targets, including enzymes and receptors involved in metabolic pathways. These interactions suggest potential therapeutic benefits, particularly in conditions where dysregulation of these pathways is observed.

One notable area of investigation has been its role as an intermediate in the synthesis of antimicrobial agents. The structural features of this compound allow it to disrupt bacterial cell wall synthesis or interfere with essential metabolic processes, making it a promising candidate for developing new antibiotics. As antibiotic resistance continues to be a global health concern, exploring novel compounds like 4-amino-4-(2-bromo-3-methoxyphenyl)butanoic acid is crucial for addressing this challenge.

The future prospects for 4-amino-4-(2-bromo-3-methoxyphenyl)butanoic acid are vast and multifaceted. Ongoing research aims to expand its applications by exploring new synthetic routes and uncovering additional biological activities. Collaborative efforts between chemists, biologists, and pharmacologists are essential for translating laboratory findings into tangible therapeutic solutions.

In conclusion, 4-amino-4-(2-bromo-3-methoxyphenyl)butanoic acid (CAS No. 1391307-61-1) is a versatile compound with significant potential in pharmaceutical research and beyond. Its unique structural features make it an invaluable intermediate for synthesizing bioactive molecules, while its diverse applications span across drug development, material science, and antimicrobial research. As our understanding of its properties continues to grow, so too will its impact on advancing scientific knowledge and improving human health.